Cas no 80110-39-0 (Methyl 3-[[2-[(2-aminoacetyl)amino]-3-phenylpropanoyl]amino]adamantane-1-carboxylate)

Methyl 3-[[2-[(2-aminoacetyl)amino]-3-phenylpropanoyl]amino]adamantane-1-carboxylate structure
80110-39-0 structure
Product name:Methyl 3-[[2-[(2-aminoacetyl)amino]-3-phenylpropanoyl]amino]adamantane-1-carboxylate
CAS No:80110-39-0
MF:C23H31N3O4
MW:413.509946107864
CID:985087
PubChem ID:435057

Methyl 3-[[2-[(2-aminoacetyl)amino]-3-phenylpropanoyl]amino]adamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-[[2-[(2-aminoacetyl)amino]-3-phenylpropanoyl]amino]adamantane-1-carboxylate
    • AC1L8YPN
    • AG-H-21205
    • CTK5E7459
    • Methyl 3-((2-((aminoacetyl)amino)-3-phenylpropanoyl)amino)-1-adamantanecarboxylate
    • NSC363804
    • methyl 3-[[2-[(2-aminoacetyl)amino]-3-phenyl-propanoyl]amino]adamantane-1-carboxylate
    • NSC 363804
    • 80110-39-0
    • Inchi: InChI=1S/C23H31N3O4/c1-30-21(29)22-9-16-7-17(10-22)12-23(11-16,14-22)26-20(28)18(25-19(27)13-24)8-15-5-3-2-4-6-15/h2-6,16-18H,7-14,24H2,1H3,(H,25,27)(H,26,28)
    • InChI Key: YQNDVKPSYXMQOJ-UHFFFAOYSA-N
    • SMILES: COC(=O)C12CC3CC(C1)CC(C3)(C2)NC(=O)C(CC4=CC=CC=C4)NC(=O)CN

Computed Properties

  • Exact Mass: 413.23163
  • Monoisotopic Mass: 413.23145648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 110.52
  • LogP: 3.58490

Methyl 3-[[2-[(2-aminoacetyl)amino]-3-phenylpropanoyl]amino]adamantane-1-carboxylate Related Literature

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